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Introduction
D-Tyrosine, the dextrorotatory enantiomer of the aromatic amino acid tyrosine, has traditionally

been considered less prevalent in biological systems compared to its L-counterpart. However,

emerging research has highlighted its significant role as a precursor in various metabolic

pathways, particularly in the biosynthesis of secondary metabolites with pharmaceutical

importance. This technical guide provides an in-depth overview of the metabolic fate of D-

Tyrosine, focusing on its enzymatic conversions, its role as a building block for natural

products, and the analytical methods used to study its metabolism.

Biosynthesis of D-Tyrosine
The primary route for the endogenous formation of D-Tyrosine in many organisms is through

the action of racemase enzymes, which catalyze the interconversion between L- and D-amino

acids.

Tyrosine Racemase
Tyrosine racemases are enzymes that facilitate the conversion of L-Tyrosine to D-Tyrosine and

vice versa. While alanine and glutamate racemases are well-characterized, tyrosine-specific

racemases are less common. However, broad-specificity amino acid racemases found in

bacteria such as Bacillus subtilis and Pseudomonas aeruginosa can act on a range of amino
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acids, including tyrosine. These enzymes are often pyridoxal 5'-phosphate (PLP)-dependent

and play a crucial role in providing D-amino acids for peptidoglycan synthesis and other

metabolic processes[1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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